4-cyclopropyl-6-(4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazin-1-yl)pyrimidine
Description
This compound features a pyrimidine core substituted at the 4-position with a cyclopropyl group and at the 6-position with a piperazine moiety. The piperazine is further functionalized via a carbonyl linkage to a 2-methylimidazo[1,2-b]pyridazine heterocycle. The cyclopropyl group may enhance metabolic stability, while the imidazopyridazine moiety could contribute to π-π stacking interactions in binding pockets.
Properties
IUPAC Name |
[4-(6-cyclopropylpyrimidin-4-yl)piperazin-1-yl]-(2-methylimidazo[1,2-b]pyridazin-6-yl)methanone | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N7O/c1-13-11-26-17(22-13)5-4-15(23-26)19(27)25-8-6-24(7-9-25)18-10-16(14-2-3-14)20-12-21-18/h4-5,10-12,14H,2-3,6-9H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OKBCGTSTDLNXQN-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C(=N1)C=CC(=N2)C(=O)N3CCN(CC3)C4=NC=NC(=C4)C5CC5 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N7O | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Mechanism of Action
Target of Action
Similar compounds have been found to targetPantothenate synthetase in Mycobacterium tuberculosis. This enzyme plays a crucial role in the biosynthesis of coenzyme A, a vital molecule in energy metabolism.
Biochemical Pathways
The compound likely affects the Coenzyme A biosynthesis pathway by inhibiting Pantothenate synthetase. Coenzyme A is essential for several biochemical reactions, including the Krebs cycle and fatty acid synthesis. Inhibition of its synthesis can disrupt these processes, leading to cell death.
Pharmacokinetics
Similar compounds have been designed within silico ADMET predictions , suggesting that they have been optimized for absorption, distribution, metabolism, excretion, and toxicity.
Result of Action
The result of the compound’s action would likely be the inhibition of growth or death of the target organism, due to disruption of essential biochemical processes. For example, similar compounds have shown significant activity against Mycobacterium tuberculosis.
Comparison with Similar Compounds
Core Heterocycle Variations
Target Compound : Pyrimidine core.
Analogues :
- Pyrazolo[3,4-d]pyrimidines (): Exhibit isomerization behavior (e.g., pyrazolo[4,3-e]triazolo[1,5-c]pyrimidine derivatives), which may influence conformational stability and target selectivity .
- Imidazo[1,2-a]pyridines (): Replace pyridazine with pyridine, altering electronic properties and solubility. For example, 2-(4-fluorophenyl)-6-methylimidazo[1,2-a]pyridine derivatives show distinct IR and mass spectral profiles compared to the target compound .
- 4H-Pyrazino[1,2-a]pyrimidin-4-ones (): Feature a fused pyrazine-pyrimidine system, which may reduce steric bulk compared to the target’s imidazopyridazine substituent .
Table 1: Core Heterocycle Comparison
Substituent Analysis
Piperazine Modifications :
- IP-3 and IP-6 (): Piperazine is substituted with phenyl or ethyl groups, increasing lipophilicity (e.g., IP-3: LogP ~3.5 estimated from C25H25FN4 vs. target’s polar carbonyl) .
- Patent Derivatives (): Piperazine substituents include methyl, ethyl, and hydroxyethyl groups, which modulate solubility and pharmacokinetics .
Aromatic/Non-Aromatic Substituents:
- The 2-methylimidazo[1,2-b]pyridazine moiety in the target contrasts with simpler substituents like 3,4-dimethoxyphenyl in , suggesting divergent binding affinities .
Table 2: Substituent Impact on Properties
Physicochemical and Spectroscopic Data
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
